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Compound of Interest

Compound Name: Di-tert-butylsilane

Cat. No.: B1239941 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Di-tert-butylsilane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Chemical Identifier:

Name: Di-tert-butylsilane

CAS Number: 30736-07-3

Molecular Formula: C₈H₂₀Si

Hazard Summary and Safety Precautions
Di-tert-butylsilane is a highly flammable liquid and vapor that can cause skin and eye

irritation.[1] It is also sensitive to air and moisture. Adherence to strict safety protocols is

mandatory to mitigate risks of fire, explosion, and chemical exposure.

Hazard Classification:
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Hazard GHS Classification Signal Word Hazard Statement

Flammability
Flammable Liquid
Category 2

Danger
H225: Highly
flammable liquid
and vapor[1]

Skin

Corrosion/Irritation

Skin Irritation

Category 2
Danger

H315: Causes skin

irritation[1]

| Eye Damage/Irritation | Eye Irritation Category 2 | Danger | H319: Causes serious eye

irritation[1] |

Physical Properties:

Property Value

Appearance Colorless clear liquid[2]

Boiling Point 129-130 °C (lit.)[3]

Melting Point -38 °C (lit.)[2][3]

Flash Point -2.22 °C (28.0 °F) - closed cup[3]

| Density | 0.729 g/mL at 25 °C (lit.)[3] |

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to ensure personal safety. The following table

summarizes the required PPE for handling Di-tert-butylsilane.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must meet ANSI

Z87.1 standard. A face shield

is required over goggles when

there is a risk of splashing or

explosion.[4][5][6]

Hands Chemical-Resistant Gloves

Double nitrile gloves are

suitable for handling small

quantities.[5] For larger

quantities or prolonged

contact, Nomex® or neoprene

gloves are recommended.[7][8]

Body Flame-Resistant Lab Coat

A fully buttoned, knee-length

lab coat made of Nomex® or

other fire-resistant material is

mandatory.[5][7] Clothing worn

underneath should be made of

natural fibers like cotton or

wool.[6]

Feet Closed-toe Shoes

Shoes must be fully enclosed

and made of a non-porous

material.[4]

Respiratory Respirator (if necessary)

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be worn.

Operational Plan: Step-by-Step Handling
Procedures
All manipulations involving Di-tert-butylsilane must be conducted within a certified chemical

fume hood or a glove box under an inert atmosphere (Argon is preferred).[4][7] Never work
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alone when handling this substance.[7][8]

1. Preparation and Pre-Handling Checklist:

Ensure the fume hood or glove box is functioning correctly.

Clear the work area of all unnecessary chemicals and equipment.[4][7]

Confirm the location of the nearest safety shower, eyewash station, and fire extinguisher.[7]

Have an appropriate fire extinguishing agent readily available (e.g., powdered lime, dry sand,

or a Class D fire extinguisher).[8]

Perform a "dry run" of the experiment with a less hazardous substance to familiarize yourself

with the procedure.[7]

2. Handling and Transfer:

Ground and bond all containers and receiving equipment to prevent static discharge.

Use only non-sparking tools.

When transferring small volumes (<20 mL), use a syringe that is twice the volume of the

liquid to be transferred.[7]

For larger volumes, use a double-tipped needle (cannula) transfer technique under an inert

atmosphere.

Keep the container tightly closed when not in use.[1]

3. Storage:

Store Di-tert-butylsilane in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[1]

The storage container must be tightly sealed and kept under an inert gas to prevent contact

with air and moisture.
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Store in a flammable liquids storage cabinet.

Disposal Plan
All waste containing Di-tert-butylsilane must be handled as hazardous waste.

1. Waste Collection:

Collect all waste, including unused product and contaminated materials (e.g., gloves,

absorbent pads), in a designated, properly labeled, and sealed container.

Do not mix with other waste streams.

2. Spill Management:

In case of a small spill, use an inert absorbent material (e.g., powdered lime or dry sand) to

contain and clean up the spill.[8]

For large spills, evacuate the area and contact emergency services.[8]

Collect all contaminated materials in a sealed container for disposal.

3. Disposal Procedure:

Dispose of all waste materials through an approved hazardous waste disposal facility in

accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of as unused product.[9]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with copious amounts of water for at

least 15 minutes.[1] Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire

Use a Class D fire extinguisher, powdered lime,

or dry sand. Do not use water.[1][8] If the fire is

large or cannot be controlled, evacuate the area

and call for emergency assistance.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Di-tert-butylsilane,

incorporating key safety checkpoints.
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Preparation
- Verify fume hood/glove box

- Clear workspace
- Locate safety equipment

- Don PPE

Inert Atmosphere Handling
- Grounding and bonding
- Use non-sparking tools

- Transfer chemical

Proceed with caution

Post-Handling
- Tightly seal container

- Clean work area

After experiment

Emergency Response
- Skin/Eye Contact: Flush with water

- Fire: Use Class D extinguisher
- Spill: Use absorbent material

In case of incident

Waste Disposal
- Collect in labeled container

- Dispose via approved vendor

Proper Storage
- Cool, dry, well-ventilated area

- Under inert gas

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Di-tert-butylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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